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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

Cat. No.: B045304

Essential Safety and Handling Guide for 5-Chloro-2-
pentanone

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the safe handling of chemical reagents is paramount. This document provides
immediate and essential safety protocols, operational guidelines, and disposal plans for 5-
Chloro-2-pentanone, ensuring the well-being of laboratory staff and the integrity of research.

Chemical Profile and Hazards

5-Chloro-2-pentanone is a flammable liquid and vapor that is harmful if swallowed, causes
skin irritation, and serious eye irritation.[1] It may also cause respiratory irritation.[2]
Understanding these hazards is the first step toward safe handling.

Hazard Classification Category

Flammable liquids Category 3
Acute toxicity, Oral Category 4
Skin irritation Category 2
Eye irritation Category 2
Specific target organ toxicity - single exposure Category 3
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Physical and Chemical Properties

CAS Number 5891-21-4

Molecular Formula C5H9CIO

Molecular Weight 120.58 g/mol

Appearance Colorless to Brown clear liquid
Boiling Point 106 °C/20 mmHg

Flash Point 67 °C (152.6 °F) - closed cup[3]
Specific Gravity 1.05 (20/20)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Chloro-2-

pentanone to minimize exposure and ensure personal safety.

Protection Type

Specific Recommendations

Standards

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[1][2][4]

EN 166 (EU) or NIOSH (US)
approved.[1][4]

Skin Protection

Wear fire/flame resistant and
impervious clothing.[1][4]
Chemical-resistant gloves
(e.g., nitrile, neoprene) must

be inspected prior to use.[1][5]

EU Directive 89/686/EEC and
the standard EN 374.[1]

Respiratory Protection

Use in a well-ventilated area or
under a fume hood.[2] If
exposure limits are exceeded
or irritation is experienced, a
full-face NIOSH-approved

respirator is required.[2][4]

NIOSH (US) approved.
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Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated place, wearing suitable protective clothing.[1]
Avoid contact with skin and eyes and the formation of dust and aerosols.[1]

Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and
take precautionary measures against static discharge.[1][6]

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][7]

Store locked up and away from incompatible materials such as strong oxidizing agents and
bases.[1][2]

Spill Management:

Remove all sources of ignition and evacuate personnel to a safe area.[1]

Ensure adequate ventilation.[1]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[1]
Contain the spill with inert absorbent material (e.g., sand, silica gel).[6]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1][6]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1][4]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][2][4]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water.[1][4][8] If skin irritation occurs, get
medical help.[1][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes, removing contact lenses if present and
easy to do.[1][2][4] Continue rinsing and consult
a doctor.[1][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
[1][2][4] Call a doctor or Poison Control Center
immediately.[1][4]

Procedural Workflow and Emergency Response

Diagrams

To further clarify the necessary steps for safe handling and emergency response, the following

diagrams provide a visual guide.
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Safe Handling Workflow for 5-Chloro-2-pentanone

Preparation

Consult SDS

'

Don appropriate PPE:
- Safety goggles
- Impervious gloves
- Flame-resistant lab coat

'

Ensure proper ventilation
(Fume hood)

Proceed to handling

Handling
v

Use non-sparking tools

'

Ground/bond container and
receiving equipment

l

Keep away from ignition sources

After use

Dis;i;)sal

Collect waste in a
suitable, closed container

A 4

Label waste container clearly

v

Dispose of according to
institutional and local regulations

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 5-Chloro-2-pentanone.
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Emergency Response for Accidental Exposure

Accidental Exposure Occurs

Immediate Actions

A4

Remove victim from
the source of exposure
Y
Remove contaminated clothing

4
Initiate First Aid based
on exposure route

Skin /{ye \lnhalalion Ingestion

First Aid Procedures

Inhalation: Ingestion:
Move to fresh air Rinse mouth, do not induce vomiting

Eye Contact:
Rinse with water for 15 mins

Skin Contact:
Wash with soap and water

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of accidental exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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